Cas no 244022-63-7 (3,5-Difluorobenzhydrazide)

3,5-Difluorobenzhydrazide is a carboxylic acid derivative formed by reacting 3,5-difluorobenzoic acid with hydrazinecarboxylate under standard hydrazide formation conditions. Its primary utility lies in organic synthesis as a versatile precursor molecule. The ortho-fluorine substituents on the benzene ring significantly influence its reactivity profile compared to unsubstituted analogues. Common applications include its use as a key intermediate in Mannich-type reactions and other hydrazide-based synthetic routes leading to complex heterocyclic structures or other functionalized molecules where specific reactivity or selectivity is desired due to the strategic placement of the difluoro group within its structure.
3,5-Difluorobenzhydrazide structure
3,5-Difluorobenzhydrazide structure
Product Name:3,5-Difluorobenzhydrazide
CAS No:244022-63-7
MF:C7H6F2N2O
MW:172.132148265839
MDL:MFCD01310810
CID:245803
PubChem ID:2736924
Update Time:2025-06-16

3,5-Difluorobenzhydrazide Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,3,5-difluoro-, hydrazide
    • 3,5-Difluorobenzhydrazide
    • 3,5-difluorobenzohydrazide
    • 3,5-difluorobenzoic acid hydrazide
    • 3,5-difluorobenzenecarbohydrazide
    • 3,5-bis(fluoranyl)benzohydrazide
    • DYVVBJWZTNZTBQ-UHFFFAOYSA-N
    • 3,5-DIFLUORO BENZHYDRAZIDE
    • 3,5 difluoro-benzoic acid hydrazide
    • SBB017687
    • STK504281
    • 8214AD
    • 1,5-difluorobenzene-3-carbohydrazide
    • AKOS000157722
    • MFCD01310810
    • A817280
    • s12069
    • AMY23648
    • FT-0676370
    • SB85912
    • 3, 5-difluorobenzohydrazide
    • 244022-63-7
    • SCHEMBL1544680
    • AD-2036
    • CS-0150065
    • DTXSID20371709
    • DB-022050
    • 3,5-Difluorobenzoic acid hydrazide, 3,5-Difluorobenzohydrazide
    • SY062564
    • ALBB-007082
    • MDL: MFCD01310810
    • Inchi: 1S/C7H6F2N2O/c8-5-1-4(7(12)11-10)2-6(9)3-5/h1-3H,10H2,(H,11,12)
    • InChI Key: DYVVBJWZTNZTBQ-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=C(C(NN)=O)C=1)F

Computed Properties

  • Exact Mass: 172.04500
  • Monoisotopic Mass: 172.045
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.1
  • XLogP3: 0.7

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.372
  • Melting Point: 168-170°C
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.53
  • PSA: 55.12000
  • LogP: 1.65950

3,5-Difluorobenzhydrazide Security Information

3,5-Difluorobenzhydrazide Customs Data

  • HS CODE:2928000090
  • Customs Data:

    China Customs Code:

    2928000090

    Overview:

    2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

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Additional information on 3,5-Difluorobenzhydrazide

Introduction to 3,5-Difluorobenzhydrazide (CAS No. 244022-63-7)

3,5-Difluorobenzhydrazide, with the CAS number 244022-63-7, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a benzene ring substituted with two fluorine atoms and a hydrazide functional group. The combination of these features imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The chemical formula of 3,5-Difluorobenzhydrazide is C8H6F2N2O, and its molecular weight is approximately 180.14 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These physical properties facilitate its use in a wide range of experimental settings.

In recent years, 3,5-Difluorobenzhydrazide has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as an intermediate in the synthesis of novel pharmaceuticals. The hydrazide functional group can undergo various chemical reactions, such as condensation with aldehydes or ketones to form hydrazones, which are important intermediates in the development of new drugs. This versatility makes 3,5-Difluorobenzhydrazide an attractive starting material for medicinal chemists.

Beyond its use as a synthetic intermediate, 3,5-Difluorobenzhydrazide has shown promising biological activities. Studies have demonstrated its potential as an inhibitor of specific enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry reported that derivatives of 3,5-Difluorobenzhydrazide exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression and are implicated in various cancers. This finding suggests that compounds derived from 3,5-Difluorobenzhydrazide could be developed into novel anticancer agents.

In addition to its anticancer potential, 3,5-Difluorobenzhydrazide has also been explored for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Research has shown that certain derivatives of 3,5-Difluorobenzhydrazide can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. These findings open up new avenues for the development of anti-inflammatory drugs based on this compound.

The safety profile of 3,5-Difluorobenzhydrazide is another important aspect that has been investigated. Preclinical studies have generally shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, 3,5-Difluorobenzhydrazide (CAS No. 244022-63-7) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable tool for the development of new drugs targeting various diseases. Ongoing research continues to uncover new insights into the properties and applications of this compound, further solidifying its importance in the scientific community.

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